![molecular formula C21H20O12 B192231 Quercimeritrin CAS No. 491-50-9](/img/structure/B192231.png)
Quercimeritrin
Overview
Description
Quercimeritrin is a quercetin O-glucoside in which a glucosyl residue is attached at position 7 of quercetin via a beta-glycosidic linkage . It has a role as an antioxidant and a metabolite . It is a beta-D-glucoside, a monosaccharide derivative, a member of flavonols, a tetrahydroxyflavone, and a quercetin O-glucoside . Quercimeritrin is a natural product found in Camellia sinensis, Spiranthes vernalis, and other organisms with data available .
Synthesis Analysis
Based on the literature, Quercimeritrin was selected as the best selective inhibitor of α-glucosidase through in vitro enzyme activity inhibition experiments . It was selected from 12 flavonoid glycosides based on virtual screening .Molecular Structure Analysis
The molecular formula of Quercimeritrin is C21H20O12 . The IUPAC name is 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one .Chemical Reactions Analysis
Quercimeritrin was confirmed to have a strong binding affinity for α-glucosidase and occupied the binding pocket of α-glucosidase through non-covalent binding .Physical And Chemical Properties Analysis
Quercimeritrin has a molecular weight of 464.4 g/mol . The molecular formula is C21H20O12 . The IUPAC name is 2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one .Scientific Research Applications
Inhibition of α-Glucosidase
Quercimeritrin has been identified as a selective inhibitor of α-glucosidase . In a study, 12 flavonoid glycosides were selected based on virtual screening and the literature, and Quercimeritrin was selected as the best selective inhibitor of α-glucosidase through in vitro enzyme activity inhibition experiments . Its IC50 value for α-glucosidase was 79.88 µM, and its IC50 value for α-amylase >250 µM .
Control of Postprandial Blood Glucose
Quercimeritrin can effectively control postprandial blood glucose in vivo . It has the same inhibitory effect as acarbose but without side effects . This makes it a potential candidate for the treatment of obesity and diabetes, where the control of postprandial blood glucose has attracted widespread attention .
Binding Affinity for α-Glucosidase
Quercimeritrin has a strong binding affinity for α-glucosidase . It occupies the binding pocket of α-glucosidase through non-covalent binding . This selective inhibition mechanism of Quercimeritrin on the two starch-digesting enzymes was further explored in the study .
Potential Use in Obesity and Diabetes Treatment
Given its ability to control postprandial blood glucose and its selective inhibition of α-glucosidase, Quercimeritrin could be used as a new selective inhibitor of α-glucosidase . This makes it a potential candidate for use in the treatment of obesity and diabetes .
Flavonoid Glycosides
Quercimeritrin is a type of flavonoid glycoside . Flavonoid glycosides have been studied for their potential health benefits, including antioxidant, anti-inflammatory, and anti-cancer properties .
Starch-Digesting Enzymes
The control of postprandial blood glucose mainly involves controlling starch-digesting enzymes, which mainly include salivary amylase, an amylase secreted by the pancreas, and α-glucosidase . Quercimeritrin’s selective inhibition of α-glucosidase makes it a potential candidate for controlling these enzymes .
Mechanism of Action
Target of Action
Quercimeritrin primarily targets α-glucosidase , a key enzyme involved in carbohydrate digestion . This enzyme plays a crucial role in the breakdown of complex carbohydrates into simple sugars, which can then be absorbed by the body.
Mode of Action
Quercimeritrin interacts with α-glucosidase through non-covalent binding . It has a strong binding affinity for α-glucosidase and occupies the binding pocket of the enzyme . This interaction inhibits the activity of α-glucosidase, thereby reducing the breakdown of complex carbohydrates into simple sugars.
Biochemical Pathways
By inhibiting α-glucosidase, Quercimeritrin affects the carbohydrate digestion pathway . This results in a slower rate of carbohydrate digestion, leading to a more gradual release and absorption of sugars. This can help control postprandial (after meal) blood glucose levels, which is particularly beneficial for individuals with diabetes .
Pharmacokinetics
It’s known that the compound can effectively control postprandial blood glucose in vivo .
Result of Action
The inhibition of α-glucosidase by Quercimeritrin leads to a control of postprandial blood glucose levels . This effect is similar to that of acarbose, a clinically used α-glucosidase inhibitor, but without the side effects .
properties
IUPAC Name |
2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)31-8-4-11(25)14-12(5-8)32-20(18(29)16(14)27)7-1-2-9(23)10(24)3-7/h1-5,13,15,17,19,21-26,28-30H,6H2/t13-,15-,17+,19-,21-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBFYUPYFXSSMNV-HMGRVEAOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)O)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20O12 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Quercimeritrin | |
CAS RN |
491-50-9 | |
Record name | Quercetin 7-O-glucoside | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=491-50-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quercimeritrin | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000491509 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | QUERCIMERITRIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/177033M1DL | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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